2-(2-Bromophenoxy)-1-[3,5-dimethyl-4-(2-nitrophenyl)sulfanylpyrazol-1-yl]ethanone

• IUPAC Name: 2-(2-bromophenoxy)-1-[3,5-dimethyl-4-(2-nitrophenyl)sulfanylpyrazol-1-yl]ethanone
• InChI: InChI=1S/C19H16BrN3O4S/c1-12-19(28-17-10-6-4-8-15(17)23(25)26)13(2)22(21-12)18(24)11-27-16-9-5-3-7-14(16)20/h3-10H,11H2,1-2H3
• InChI Key: BEFDJZUHRKHVDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)COC2=CC=CC=C2Br)C)SC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H16BrN3O4S
• Molecular Weight: 462.3 g/mol

Description

2-(2-Bromophenoxy)-1-[3,5-dimethyl-4-(2-nitrophenyl)sulfanylpyrazol-1-yl]ethanone is a complex organic compound with potential applications in various scientific fields. This compound features a bromophenoxy group, a dimethyl-substituted pyrazole ring, and a nitrophenyl sulfanyl group, making it a unique molecule with interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Bromophenoxy)-1-[3,5-dimethyl-4-(2-nitrophenyl)sulfanylpyrazol-1-yl]ethanone typically involves multiple steps:

Formation of the Bromophenoxy Intermediate: The initial step involves the bromination of phenol to form 2-bromophenol. This reaction is usually carried out using bromine in the presence of a catalyst such as iron(III) bromide.

Synthesis of the Pyrazole Ring: The pyrazole ring is synthesized by reacting 3,5-dimethyl-4-(2-nitrophenyl)hydrazine with an appropriate diketone under acidic conditions.

Coupling Reaction: The final step involves coupling the bromophenoxy intermediate with the pyrazole ring. This is typically achieved through a nucleophilic substitution reaction in the presence of a base such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro group, converting it to an amine.

Substitution: The bromine atom in the bromophenoxy group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride can be used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often in the presence of a base.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe for studying biological pathways involving sulfanyl and nitro groups.

Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-(2-Bromophenoxy)-1-[3,5-dimethyl-4-(2-nitrophenyl)sulfanylpyrazol-1-yl]ethanone depends on its interaction with molecular targets. The compound may interact with enzymes or receptors, modulating their activity. The presence of the nitro and sulfanyl groups suggests potential involvement in redox reactions and signaling pathways.

Comparison with Similar Compounds

Similar Compounds

2-(2-Chlorophenoxy)-1-[3,5-dimethyl-4-(2-nitrophenyl)sulfanylpyrazol-1-yl]ethanone: Similar structure but with a chlorine atom instead of bromine.

2-(2-Bromophenoxy)-1-[3,5-dimethyl-4-(2-aminophenyl)sulfanylpyrazol-1-yl]ethanone: Similar structure but with an amino group instead of a nitro group.

Uniqueness

The unique combination of bromophenoxy, dimethyl-substituted pyrazole, and nitrophenyl sulfanyl groups in 2-(2-Bromophenoxy)-1-[3,5-dimethyl-4-(2-nitrophenyl)sulfanylpyrazol-1-yl]ethanone imparts distinct chemical properties, making it a valuable compound for various applications.